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Compound of Interest

Compound Name: 1,3-Dimethyl-5-pyrazolone

Cat. No.: B118827 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1,3-Dimethyl-5-pyrazolone. It is intended for researchers,

scientists, and drug development professionals to ensure safe laboratory practices.

Hazard Identification and Classification
1,3-Dimethyl-5-pyrazolone is a slightly beige powder that may cause eye, skin, respiratory,

and digestive tract irritation.[1] It is harmful if swallowed, causes serious eye irritation, and is

suspected of causing genetic defects.[2] It is also harmful to aquatic life with long-lasting

effects.[2] The toxicological properties of this material have not been fully investigated.[1]

GHS Hazard Classification:
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Hazard Class Category Hazard Statement

Acute toxicity, Oral Category 4 H302: Harmful if swallowed[2]

Serious eye damage/eye

irritation
Category 2

H319: Causes serious eye

irritation[2]

Germ cell mutagenicity Category 2
H341: Suspected of causing

genetic defects[2]

Skin irritation Category 2 H315: Causes skin irritation[3]

Hazardous to the aquatic

environment, long-term
Chronic 3

H412: Harmful to aquatic life

with long lasting effects[2]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to minimize exposure and ensure a safe

working environment.
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Body Part Required PPE
Recommended
Materials/Standards

Eyes/Face
Tightly fitting safety goggles or

a face shield.

Conforming to EN 166 (EU) or

OSHA's eye and face

protection regulations in 29

CFR 1910.133.[1][2]

Skin/Hands
Chemical-resistant, impervious

gloves.

Nitrile rubber gloves are a

suitable option. The selected

gloves must satisfy the

specifications of EU Directive

89/686/EEC and the standard

EN 374.[2]

Body
Protective clothing to prevent

skin exposure.

Fire/flame resistant and

impervious clothing.[2]

Respiratory

A full-face respirator is

recommended if exposure

limits are exceeded or irritation

is experienced.

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements or

European Standard EN 149

must be followed.[1][2]

Handling and Storage Procedures
Engineering Controls:

Work in a well-ventilated place, preferably in a chemical fume hood.[2]

Facilities storing or utilizing this material should be equipped with an eyewash facility and a

safety shower.[1]

Safe Handling:

Avoid contact with skin and eyes.[2]

Avoid the formation of dust and aerosols.[2]
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Minimize dust generation and accumulation.[1]

Use non-sparking tools.[2]

Wash hands thoroughly after handling.[1][2]

Do not eat, drink, or smoke when using this product.[2]

Storage:

Store in a tightly closed container.[1]

Keep the container in a dry, cool, and well-ventilated place.[2]

Store away from incompatible materials such as strong oxidizing agents.[1]

Store locked up.[2]

First-Aid Measures
Exposure Route First-Aid Procedure

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately.[2]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.[2]

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.[2]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://pim-resources.coleparmer.com/sds/30034.pdf
https://www.echemi.com/sds/13-dimethyl-5-pyrazolone-pid_Seven18579.html
https://pim-resources.coleparmer.com/sds/30034.pdf
https://www.echemi.com/sds/13-dimethyl-5-pyrazolone-pid_Seven18579.html
https://www.echemi.com/sds/13-dimethyl-5-pyrazolone-pid_Seven18579.html
https://pim-resources.coleparmer.com/sds/30034.pdf
https://www.echemi.com/sds/13-dimethyl-5-pyrazolone-pid_Seven18579.html
https://pim-resources.coleparmer.com/sds/30034.pdf
https://www.echemi.com/sds/13-dimethyl-5-pyrazolone-pid_Seven18579.html
https://www.echemi.com/sds/13-dimethyl-5-pyrazolone-pid_Seven18579.html
https://www.echemi.com/sds/13-dimethyl-5-pyrazolone-pid_Seven18579.html
https://www.echemi.com/sds/13-dimethyl-5-pyrazolone-pid_Seven18579.html
https://www.echemi.com/sds/13-dimethyl-5-pyrazolone-pid_Seven18579.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Management and Disposal Plan
Spill Management:

Evacuate and Ventilate: Immediately clear the area of all non-essential personnel and

ensure adequate ventilation.

Containment: For spills, use an inert absorbent material such as vermiculite, sand, or earth

to contain the substance.

Clean-up: Carefully collect the absorbed material using non-sparking tools and place it into a

designated, labeled container for hazardous waste.[4] Avoid generating dusty conditions.[1]

Decontamination: Decontaminate the spill area according to your institution's established

safety protocols.

Disposal Plan: The disposal of 1,3-Dimethyl-5-pyrazolone and its contaminated materials

must be conducted in strict accordance with federal, state, and local hazardous waste

regulations.

Waste Identification: The waste should be managed as hazardous.

Containerization: Place the waste into a compatible, sealed, and clearly labeled container.

The label must include the chemical name and "Hazardous Waste."

Storage: Store the sealed waste container in a designated, secure hazardous waste

accumulation area away from incompatible materials.

Disposal: Contact your institution's Environmental Health and Safety (EHS) department or a

licensed hazardous waste disposal company to arrange for pickup and disposal.[4]

Experimental Workflow: Handling and Disposal
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Workflow for Handling and Disposal of 1,3-Dimethyl-5-pyrazolone

Preparation

Handling

Post-Handling Waste Disposal

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Set Up in a Ventilated Area
(Fume Hood)

Weigh the Required Amount

Proceed to Handling

Transfer to Reaction Vessel

Decontaminate Work Surfaces

After Experiment

Collect Waste in a Labeled,
Sealed Container

Generate Waste

Remove and Dispose of PPE Properly

Wash Hands Thoroughly

Store in Designated
Hazardous Waste Area

Contact EHS for Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of 1,3-Dimethyl-5-pyrazolone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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